Cas no 182923-64-4 (1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-
• CAS No: 182923-64-4
• MF: C₁₁H₆ClF₃N₄
• MW: 286.640350818634
• CID: 1381634
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-chlorophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H6ClF3N4/c12-6-2-1-3-7(4-6)19-10(17)8(5-16)9(18-19)11(13,14)15/h1-4H,17H2
• InChI Key： OEPNADOYWUUMLK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(N)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 286.02348

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 441.8±45.0 °C(Predicted)
• PSA: 67.63
• pka: -2.28±0.14(Predicted)